Cas no 2138262-35-6 (2-Cyano-4-fluorobenzene-1-sulfonyl fluoride)

• Product Name: 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride
• CAS No: 2138262-35-6
• MF: C₇H₃F₂NO₂S
• MW: 203.16602730751
• CID: 5800414
• PubChem ID: 165871086
• Update Time: 2025-06-30

2-Cyano-4-fluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727342
• 2138262-35-6
• 2-cyano-4-fluorobenzene-1-sulfonyl fluoride
• 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H3F2NO2S/c8-6-1-2-7(13(9,11)12)5(3-6)4-10/h1-3H
• InChI Key： IHRHXZNRXCFCKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C#N)F)(=O)(=O)F

Computed Properties

• Exact Mass: 202.98525584g/mol
• Monoisotopic Mass: 202.98525584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride

Comprehensive Overview of 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138262-35-6)

2-Cyano-4-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138262-35-6) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique cyano and fluorine substituents, serves as a versatile building block for designing advanced materials and bioactive molecules. Its molecular structure, combining a benzene ring with functional groups like sulfonyl fluoride and cyano, enables diverse reactivity, making it invaluable for click chemistry applications and proteomics studies.

In recent years, the demand for fluorinated aromatic compounds like 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride has surged due to their role in developing PET imaging agents and bioconjugation tools. Researchers are particularly interested in its potential for creating covalent inhibitors, a hot topic in drug discovery and targeted therapies. The compound’s sulfonyl fluoride moiety is pivotal for activity-based protein profiling (ABPP), a technique widely discussed in chemical biology forums and AI-driven drug design platforms.

The synthesis of 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride typically involves electrophilic fluorination and sulfonation steps, optimized for high yield and purity. Its stability under physiological conditions makes it suitable for biocompatible reactions, aligning with trends in green chemistry and sustainable synthesis. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to validate its structure, addressing quality concerns raised in pharmaceutical manufacturing discussions.

Beyond pharmaceuticals, this compound finds applications in agrochemicals and material science, where its fluorine atoms enhance thermal stability and lipophilicity. Industry experts frequently highlight its utility in polymer modification and surface functionalization, topics trending in nanotechnology research. Environmental considerations, such as biodegradability and low toxicity, further bolster its appeal, resonating with ESG (Environmental, Social, and Governance) metrics in chemical innovation.

For researchers exploring structure-activity relationships (SAR), 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride offers a scaffold to investigate electronic effects and steric interactions. Its compatibility with high-throughput screening workflows aligns with the growing emphasis on automated synthesis and AI-augmented molecular design. As the scientific community prioritizes precision medicine and personalized therapeutics, this compound’s role in covalent drug development is likely to expand.

In summary, 2-Cyano-4-fluorobenzene-1-sulfonyl fluoride (CAS No. 2138262-35-6) exemplifies the intersection of cutting-edge chemistry and applied sciences. Its multifaceted applications—from drug discovery to advanced materials—underscore its relevance in addressing contemporary challenges. As synthetic methodologies evolve and computational tools advance, this compound will remain a focal point for innovation in life sciences and beyond.